![molecular formula C16H16FNO B261512 N-ethyl-4-fluoro-N-(3-methylphenyl)benzamide](/img/structure/B261512.png)
N-ethyl-4-fluoro-N-(3-methylphenyl)benzamide
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Overview
Description
N-ethyl-4-fluoro-N-(3-methylphenyl)benzamide, also known as fluoro-EMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research and medicine. Fluoro-EMB is a synthetic compound that belongs to the class of benzamides, which are known to have various biological activities.
Mechanism of Action
The mechanism of action of N-ethyl-4-fluoro-N-(3-methylphenyl)benzamide involves its binding to the CB1 receptor, which is primarily found in the central nervous system. Upon binding, this compound activates the CB1 receptor, leading to a cascade of downstream signaling events that modulate various physiological processes. The exact mechanism of action of this compound is still being studied, but it is believed to involve the activation of various intracellular signaling pathways.
Biochemical and Physiological Effects:
Fluoro-EMB has been shown to have various biochemical and physiological effects, primarily through its interaction with the CB1 receptor. Studies have shown that this compound can modulate pain perception, appetite, and mood, among other physiological processes. Additionally, this compound has been shown to have potential therapeutic applications in the treatment of various diseases, including chronic pain, anxiety, and depression.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-ethyl-4-fluoro-N-(3-methylphenyl)benzamide in lab experiments is its high selectivity for the CB1 receptor. This allows for more precise studies of the role of this receptor in various biological processes. Additionally, this compound is relatively easy to synthesize, making it a readily available tool for researchers. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on N-ethyl-4-fluoro-N-(3-methylphenyl)benzamide. One area of research involves the development of more selective CB1 receptor ligands, which could have potential therapeutic applications in the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential effects on various physiological processes. Overall, this compound has significant potential as a tool for studying the endocannabinoid system and its role in various biological processes.
Synthesis Methods
Fluoro-EMB is synthesized through a multi-step process involving the reaction of 3-methylbenzoyl chloride with N-ethyl-4-fluoroaniline in the presence of a base. The resulting intermediate is then treated with a reducing agent to yield N-ethyl-4-fluoro-N-(3-methylphenyl)benzamide. This synthesis method has been optimized to produce high yields of pure this compound, making it a reliable and efficient method for synthesizing this compound.
Scientific Research Applications
Fluoro-EMB has been extensively studied for its potential applications in scientific research. One of the major areas of research involves its use as a chemical probe for studying the function of the endocannabinoid system (ECS). The ECS is a complex signaling system that regulates various physiological processes, including pain, appetite, and mood. Fluoro-EMB has been shown to selectively bind to the CB1 receptor, a key component of the ECS, making it a valuable tool for studying the role of this receptor in various biological processes.
properties
Molecular Formula |
C16H16FNO |
---|---|
Molecular Weight |
257.3 g/mol |
IUPAC Name |
N-ethyl-4-fluoro-N-(3-methylphenyl)benzamide |
InChI |
InChI=1S/C16H16FNO/c1-3-18(15-6-4-5-12(2)11-15)16(19)13-7-9-14(17)10-8-13/h4-11H,3H2,1-2H3 |
InChI Key |
KHSAETWSVJEOGK-UHFFFAOYSA-N |
SMILES |
CCN(C1=CC=CC(=C1)C)C(=O)C2=CC=C(C=C2)F |
Canonical SMILES |
CCN(C1=CC=CC(=C1)C)C(=O)C2=CC=C(C=C2)F |
Origin of Product |
United States |
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